[(4-methyl-1H-benzimidazol-2-yl)methoxy]acetic acid
Overview
Description
[(4-methyl-1H-benzimidazol-2-yl)methoxy]acetic acid is a useful research compound. Its molecular formula is C11H12N2O3 and its molecular weight is 220.22 g/mol. The purity is usually 95%.
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Scientific Research Applications
Anticancer Applications
- Benzimidazole derivatives, which include structures similar to (4-methyl-1H-benzimidazol-2-yl)methoxy]acetic acid, have been synthesized and evaluated for their anticancer properties. One study found that specific compounds in this class exhibited significant activity against breast cancer cell lines (Salahuddin et al., 2014).
Synthesis of Novel Compounds
- Research has been conducted on the synthesis of novel compounds using benzimidazole structures. For instance, the synthesis of novel indole-benzimidazole derivatives was reported, demonstrating the chemical versatility of benzimidazole compounds (Xin-ying Wang et al., 2016).
Selective Recognition and Structural Properties
- Benzimidazole cavitands, which are structurally related to the given chemical, have been studied for their ability to selectively recognize specific molecules. This research highlighted the potential of benzimidazole derivatives in molecular recognition and binding applications (Heung-Jin Choi et al., 2005).
Chemical Synthesis and Catalysis
- Studies have shown efficient methods for synthesizing acetic acid, involving catalysts and compounds structurally similar to benzimidazole derivatives. These methods have implications for industrial chemical synthesis and catalysis (Meng Cui et al., 2017).
Anti-tubercular and Antimicrobial Activities
- Benzimidazole acetic acid derivatives have been synthesized and investigated for their biological activities, including anti-tubercular and antimicrobial effects. This research contributes to the development of new therapeutic agents (M. Maste et al., 2011).
Environmental Applications
- Research on the metabolism of methoxybenzoic acids by anaerobic bacteria, including compounds related to benzimidazole derivatives, has implications for environmental bioremediation and the understanding of microbial metabolism (K. Deweerd et al., 1988).
Antifungal Activities
- Benzimidazole derivatives have been synthesized and evaluated for their antifungal activities, showing potential as agricultural fungicides (Yan Li et al., 2006).
Mechanism of Action
Target of Action
Benzimidazole derivatives, which this compound is a part of, have been extensively studied for their diverse pharmacological activities . They have shown potential as antimicrobial, anticancer, antiviral, antiparasitic, antihypertensive, and anti-inflammatory agents .
Mode of Action
Benzimidazole derivatives are known to interact with their targets in a variety of ways, often leading to inhibition or modulation of the target’s function .
Biochemical Pathways
Benzimidazole derivatives have been found to impact a wide range of biochemical pathways, often related to the function of their targets .
Pharmacokinetics
The compound is a solid at room temperature, which may impact its bioavailability .
Result of Action
Benzimidazole derivatives have been found to have a range of effects at the molecular and cellular level, often related to their pharmacological activities .
Action Environment
Factors such as temperature, ph, and the presence of other compounds can often impact the action of similar compounds .
Properties
IUPAC Name |
2-[(4-methyl-1H-benzimidazol-2-yl)methoxy]acetic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N2O3/c1-7-3-2-4-8-11(7)13-9(12-8)5-16-6-10(14)15/h2-4H,5-6H2,1H3,(H,12,13)(H,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JELKTODSTLXDEE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(=CC=C1)NC(=N2)COCC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70649167 | |
Record name | [(4-Methyl-1H-benzimidazol-2-yl)methoxy]acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70649167 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
220.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
915924-02-6 | |
Record name | [(4-Methyl-1H-benzimidazol-2-yl)methoxy]acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70649167 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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